4-phenyl-N-((5-(thiophen-2-yl)pyridin-3-yl)methyl)tetrahydro-2H-pyran-4-carboxamide

• IUPAC Name: 4-phenyl-N-[(5-thiophen-2-ylpyridin-3-yl)methyl]oxane-4-carboxamide
• InChI: InChI=1S/C22H22N2O2S/c25-21(22(8-10-26-11-9-22)19-5-2-1-3-6-19)24-15-17-13-18(16-23-14-17)20-7-4-12-27-20/h1-7,12-14,16H,8-11,15H2,(H,24,25)
• InChI Key: FPFJAAYKQIATKV-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1(C2=CC=CC=C2)C(=O)NCC3=CC(=CN=C3)C4=CC=CS4
• Molecular Formula: C22H22N2O2S
• Molecular Weight: 378.5 g/mol

Description

The compound “4-phenyl-N-((5-(thiophen-2-yl)pyridin-3-yl)methyl)tetrahydro-2H-pyran-4-carboxamide” is a complex organic molecule that contains several functional groups and structural features, including a phenyl group, a pyridinyl group, a thiophenyl group, a tetrahydropyran ring, and a carboxamide group.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. Without specific literature or experimental data, it’s challenging to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several rings and functional groups. The presence of the tetrahydropyran ring, a six-membered ring with one oxygen atom, could impart certain chemical properties to the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present in it. For example, the carboxamide group could participate in various reactions such as hydrolysis, reduction, and others.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of a carboxamide group could increase its polarity and potentially its solubility in polar solvents.

Scientific Research Applications

Medicinal Chemistry

• Thiophene and its derivatives play a crucial role in medicinal chemistry. Researchers have explored their therapeutic potential due to their wide-ranging biological activities. The compound you mentioned may serve as a lead molecule for drug discovery. Some reported therapeutic properties include:
  • .

Antibacterial Activity

• Certain thiophene derivatives exhibit antibacterial properties. .

Antifungal Activity

• Thiophene-based compounds have been investigated for their antifungal potential. Some derivatives show promising activity against various fungal pathogens, including:
  • .

1,2,4-Triazoles Synthesis

• Thiophene derivatives have been employed in the synthesis of 1,2,4-triazoles. .

Structural Modifications and Pharmacological Activity

• Researchers continue to explore novel thiophene moieties by modifying their structures. .

Mechanism of Action

The mechanism of action of this compound would depend on its intended use or biological activity. Without specific context or experimental data, it’s difficult to predict its mechanism of action.

Safety and Hazards

Without specific experimental data, it’s difficult to provide accurate information on the safety and hazards of this compound. As with all chemicals, it should be handled with appropriate safety precautions.

Future Directions

The future research directions for this compound would depend on its biological activity or potential applications. It could be interesting to explore its synthesis, reactivity, and potential uses in more detail.